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Compound of Interest

Compound Name: Org 25935

Cat. No.: B1677470

Org 25935 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and vehicle preparation of Org
25935.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action of Org 259357

Org 25935 is a potent and selective inhibitor of the glycine transporter 1 (GlyT-1)[1][2][3]. By
blocking GlyT-1, Org 25935 increases the extracellular concentration of glycine, which acts as
a co-agonist at N-methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor
activity influences glutamatergic and dopaminergic neurotransmission[4][5][6].

Q2: What are the known solubility characteristics of Org 25935?

Org 25935 is commercially available as a hydrochloride salt, which generally confers better
aqueous solubility. While comprehensive solubility data is not widely published, one supplier
indicates a solubility of 10 mM in DMSO[3]. For in vivo studies, it has been successfully
dissolved in 0.9% physiological saline for intraperitoneal injections[7][8].

Q3: What are the common applications of Org 25935 in research?
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Org 25935 has been investigated for its potential therapeutic effects in several central nervous
system disorders. It has been studied for its ability to attenuate the effects of NMDA receptor
antagonists and to reduce alcohol consumption in animal models[2][7]. Its role in modulating
the mesolimbic dopamine system is also a key area of research[1][8].

Troubleshooting Guide

Issue: Org 25935 is not dissolving in my chosen vehicle.
e Problem: The concentration of Org 25935 may be too high for the selected solvent.

o Solution: Try reducing the concentration of Org 25935. If a high concentration is
necessary, consider using a co-solvent system. For aqueous solutions, the addition of a
small percentage of an organic solvent like DMSO or ethanol may aid dissolution.
However, always consider the tolerance of your experimental system to the chosen
organic solvent[9]. For in vivo studies, the percentage of organic solvent should be kept to
a minimum to avoid toxicity[9].

e Problem: The hydrochloride salt may not be fully dissociated.

o Solution: Gentle warming (e.g., to 37°C) and vortexing can help facilitate dissolution.
Sonication can also be employed, but care should be taken to avoid degradation of the
compound.

e Problem: The pH of the solution may not be optimal for solubility.

o Solution: Although not extensively documented for Org 25935, adjusting the pH of the
vehicle (if compatible with the experimental model) might improve solubility. This should be
done cautiously, as pH changes can affect compound stability and biological activity.

Issue: Precipitation is observed after preparing the Org 25935 solution.
e Problem: The solution is supersaturated.

o Solution: This can occur if the solution is cooled after initial dissolution at a higher
temperature. Try to maintain the solution at the temperature at which it was prepared. If
precipitation occurs upon dilution into an aqueous buffer (e.g., for in vitro assays), it
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indicates that the compound is crashing out of solution. In this case, the final concentration
of the organic solvent in the assay medium needs to be optimized to maintain solubility
without affecting the biological assay.

e Problem: The compound is degrading.

o Solution: Prepare fresh solutions before each experiment. Avoid repeated freeze-thaw
cycles. Store stock solutions at -20°C or -80°C as recommended by the supplier.

Data Presentation

Table 1: Known Solubility of Org 25935

Solvent Concentration Notes Reference

DMSO 10 mM Soluble [3]

a Used for in vivo (i.p.)
0.9% NaCl Not specified o o [718]
administration in rats

Note: This table represents the currently available public data. It is highly recommended to
perform your own solubility tests for your specific experimental conditions.

Experimental Protocols
Protocol 1: Preparation of Org 25935 for In Vitro Assays

Objective: To prepare a stock solution of Org 25935 in DMSO and subsequent dilutions in an
aqueous buffer for in vitro experiments.

Materials:

Org 25935 hydrochloride

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile aqueous buffer (e.g., PBS or cell culture medium)

Sterile microcentrifuge tubes
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» \ortex mixer
Procedure:
e Prepare a 10 mM stock solution in DMSO:
o Weigh the required amount of Org 25935 hydrochloride powder.
o Add the appropriate volume of DMSO to achieve a 10 mM concentration.

o Vortex thoroughly until the compound is completely dissolved. Gentle warming may be
applied if necessary.

» Store the stock solution:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the aliquots at -20°C or -80°C.

» Prepare working solutions:
o On the day of the experiment, thaw an aliquot of the stock solution.

o Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the
final working concentrations.

o Crucially, ensure the final concentration of DMSO in the assay medium is low (typically <
0.1%) to avoid solvent-induced artifacts.

Protocol 2: Preparation of Org 25935 for In Vivo
Intraperitoneal (i.p.) Injection

Objective: To prepare a solution of Org 25935 in physiological saline for intraperitoneal
administration in rodents.

Materials:

e Org 25935 hydrochloride
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Sterile 0.9% sodium chloride (NaCl) solution (physiological saline)

Sterile conical tube

Vortex mixer

Sterile filter (0.22 um) and syringe
Procedure:
e Determine the required dose and volume:

o Based on the experimental design, calculate the total amount of Org 25935 and the total
volume of saline needed. Dosing volumes for i.p. injections in rodents are typically 5-10
mL/kg.

» Dissolve Org 25935 in saline:

o Weigh the required amount of Org 25935 hydrochloride and place it in a sterile conical
tube.

o Add the calculated volume of sterile 0.9% NacCl solution.

o Vortex thoroughly until the compound is completely dissolved. Gentle warming and brief
sonication may be used to aid dissolution.

o Ensure sterility:

o Once dissolved, sterile-filter the solution using a 0.22 pm syringe filter into a new sterile
tube.

o Administration:

o Administer the solution to the animals immediately after preparation. It is recommended to
prepare the solution fresh for each day of dosing.

Mandatory Visualizations
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Signaling Pathway of Org 25935
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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